TRPM4-IN-1

• Molecular Formula: C15H11Cl2NO4
• Molecular Weight: 340.2 g/mol
• InChI: InChI=1S/C15H11Cl2NO4/c16-9-5-6-10(15(20)21)12(7-9)18-14(19)8-22-13-4-2-1-3-11(13)17/h1-7H,8H2,(H,18,19)(H,20,21)
• InChIKey: CVQCJPCMPGKEDH-UHFFFAOYSA-N

TRPM4-IN-1: A Selective TRPM4 Inhibitor

TRPM4-IN-1 (also known as CBA, Compound 5, or 4-chloro-2-(2-(2-chlorophenoxy)acetamido)benzoic acid; CAS 351424-20-9) is a halogenated anthranilic amide that acts as a potent and selective inhibitor of the calcium-activated non-selective cation channel TRPM4, with an IC50 of 1.5 μM in Na⁺ influx assays and 0.7–0.8 μM in inside-out patch-clamp recordings on human TRPM4 [1][2]. Discovered through ligand-based virtual screening and high-throughput Na⁺ influx assays, it belongs to a series of aryloxyacyl-anthranilic acid compounds and represents a significant advancement over classical TRPM4 inhibitors such as 9-phenanthrol and flufenamic acid in terms of both potency and selectivity [1].

Ion channel assay

Human TRPM4 channel inhibition studies

Selectivity context

TRP channel selectivity profiling across TRPM5/7/8, TRPV1/3/6

Mutant rescue

Chemical chaperone function for TRPM4 loss-of-function mutants

• [1] Ozhathil LC, et al. Identification of potent and selective small molecule inhibitors of the cation channel TRPM4. Br J Pharmacol. 2018;175(12):2504–2519. doi:10.1111/bph.14220. PMID: 29579323. View Source
• [2] Arullampalam P, et al. Species-Specific Effects of Cation Channel TRPM4 Small-Molecule Inhibitors. Front Pharmacol. 2021;12:712354. doi:10.3389/fphar.2021.712354. View Source

Why Generic TRPM4 Inhibitors Cannot Substitute

TRPM4 inhibitors exhibit profound divergence in potency, selectivity, species specificity, and functional pharmacology. The classical inhibitor 9-phenanthrol has an IC50 approximately 10- to 30-fold higher than TRPM4-IN-1 and displays documented off-target effects on TMEM16A and other ion channels [1][2]. The more potent analog NBA (Compound 6, IC50 ~0.1–0.2 μM) inhibits both human and mouse TRPM4, whereas TRPM4-IN-1 (CBA) is human-selective and fails to inhibit mouse TRPM4 when applied extracellularly—a critical consideration for in vivo mouse model studies [3]. Furthermore, TRPM4-IN-1 possesses a unique chemical chaperone property that rescues loss-of-function TRPM4 mutants (e.g., A432T), a feature absent in 9-phenanthrol, NBA, glibenclamide, and flufenamic acid [1]. These divergent profiles mean that experimental conclusions obtained with one inhibitor cannot be assumed to hold for another without direct comparative validation.

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Potency profile may not transfer from 9-phenanthrol; reported IC50 can differ 13–29-fold across assays.

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Selectivity context differs from pan-channel modulators; off-target activity (e.g., TMEM16A) is documented for older inhibitors.

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Human-selective inhibition limits direct mouse model translation; NBA or alternative tools required for rodent in vivo studies.

• [1] Ozhathil LC, et al. Identification of potent and selective small molecule inhibitors of the cation channel TRPM4. Br J Pharmacol. 2018;175(12):2504–2519. doi:10.1111/bph.14220. View Source
• [2] Burris SK, et al. 9-Phenanthrol inhibits recombinant and arterial myocyte TMEM16A channels. Br J Pharmacol. 2015;172(10):2459–2470. View Source
• [3] Arullampalam P, et al. Species-Specific Effects of Cation Channel TRPM4 Small-Molecule Inhibitors. Front Pharmacol. 2021;12:712354. View Source

Quantitative Differentiation Evidence

Inhibitory Potency vs. 9-Phenanthrol

In the original discovery study, anthranilic amides 4 and 5 (TRPM4-IN-1) demonstrated a 10-fold stronger inhibition of TRPM4 compared with 9-phenanthrol [1]. TRPM4-IN-1 (Compound 5) has an IC50 of 1.5 μM in Na⁺ influx FLIPR assays on HEK293 cells overexpressing TRPM4, and 0.7–0.8 μM in inside-out patch-clamp recordings on human TRPM4 [1][2]. In contrast, 9-phenanthrol has a reported IC50 of approximately 20 μM (range 17–30 μM) on human TRPM4 in comparable HEK293 patch-clamp systems [3]. This represents an approximately 13- to 29-fold improvement in potency depending on the assay format.

Potency vs. 9-Phenanthrol

Head-to-head

IC50 1.5 μM (FLIPR) / 0.7–0.8 μM (patch) vs. ~20 μM for 9-phenanthrol (13–29× difference)

Supports potency-based TRPM4 inhibition context

Assay-dependent difference; inside-out patch data show extracellular/intracellular variation

Evidence Dimension	TRPM4 inhibitory potency (IC50)
Target Compound Data	IC50 = 1.5 μM (Na⁺ influx FLIPR assay); IC50 = 0.7 μM (extracellular) / 0.8 μM (intracellular) (inside-out patch clamp on human TRPM4)
Comparator Or Baseline	9-Phenanthrol: IC50 ≈ 20 μM (range 17–30 μM) in HEK293 patch-clamp recordings on human TRPM4
Quantified Difference	Approximately 10-fold stronger inhibition stated in the original paper; quantitative IC50 difference of ~13- to 29-fold depending on assay format
Conditions	FLIPR-based Na⁺ influx assay in tetracycline-inducible HEK293-Flag-TRPM4 cells with ANG-II Na⁺-sensitive dye; inside-out patch clamp on TsA-201 cells expressing human TRPM4, 300 μM free Ca²⁺ on cytosolic side

Why This Matters

Higher potency at lower concentrations reduces the risk of off-target effects and solvent toxicity, enabling more reliable pharmacological dissection of TRPM4-mediated physiology.

• [1] Ozhathil LC, et al. Identification of potent and selective small molecule inhibitors of the cation channel TRPM4. Br J Pharmacol. 2018;175(12):2504–2519. View Source
• [2] Arullampalam P, et al. Species-Specific Effects of Cation Channel TRPM4 Small-Molecule Inhibitors. Front Pharmacol. 2021;12:712354. View Source
• [3] Grand T, et al. 9-Phenanthrol inhibits human TRPM4 but not TRPM5 cationic channels. Br J Pharmacol. 2008;153(8):1697–1705. View Source

Selectivity Profile Against TRP Channels

TRPM4-IN-1 (CBA) exhibits no significant activity against a panel of related TRP channels including TRPM5, TRPM7, TRPM8, TRPV1, TRPV3, and TRPV6, as well as a range of other ion channels and receptors . This selectivity profile is critical because 9-phenanthrol, the most commonly used TRPM4 inhibitor, has documented off-target effects on TMEM16A (anoctamin-1) channels [1] and its low potency and lack of selectivity limit its usefulness in studies using animal models or primary cell lines [2]. The selectivity panel data establish TRPM4-IN-1 as a more specific pharmacological tool for TRPM4 research compared with first-generation inhibitors.

Selectivity vs. TRP panel

Class-level

No significant activity against TRPM5/7/8, TRPV1/3/6 and other channels at ≤30 μM

Supports TRPM4-selective pharmacology context

9-Phenanthrol has known off-target TMEM16A inhibition; selectivity screening data from vendor/published characterization

Evidence Dimension	Selectivity profile against related TRP ion channels
Target Compound Data	No significant activity against TRPM5, TRPM7, TRPM8, TRPV1, TRPV3, TRPV6 and a range of other ion channels and receptors at concentrations up to at least 30 μM
Comparator Or Baseline	9-Phenanthrol: documented off-target inhibition of TMEM16A channels; flufenamic acid: broad non-selective ion channel modulation including Cl⁻, K⁺, Ca²⁺, and Na⁺ channels; glibenclamide: primary target is ATP-dependent K⁺ channels (SUR1-Kir6.2)
Quantified Difference	Qualitative selectivity demonstrated across at least 6 TRP channel subtypes; 9-phenanthrol has known off-target activity on TMEM16A at concentrations overlapping its TRPM4 IC50
Conditions	Selectivity screening against a panel of ion channels and receptors (vendor technical datasheet referencing published characterization data)

Why This Matters

A cleaner selectivity profile reduces confounding effects in complex biological systems, increasing confidence that observed phenotypes are TRPM4-specific.

• [1] Burris SK, et al. 9-Phenanthrol inhibits recombinant and arterial myocyte TMEM16A channels. Br J Pharmacol. 2015;172(10):2459–2470. View Source
• [2] Ozhathil LC, et al. Identification of potent and selective small molecule inhibitors of the cation channel TRPM4. Br J Pharmacol. 2018;175(12):2504–2519. View Source

Chemical Chaperone Function for A432T Mutant

TRPM4-IN-1 (Compound 5) is the only known TRPM4 inhibitor that also functions as a chemical chaperone, capable of restoring both total and surface expression of the naturally occurring loss-of-function TRPM4 variant p.A432T [1]. In HEK293 cells transiently transfected with HA-tagged TRPM4 p.A432T, overnight incubation with 50 μM Compound 5 partially rescued the total and surface expression of the mutant protein as demonstrated by Western blot analysis [1]. This dual functionality—channel inhibition combined with protein trafficking rescue—is not shared by any other TRPM4 inhibitor including 9-phenanthrol, NBA (Compound 6), glibenclamide, or flufenamic acid, none of which have been reported to exhibit chaperone activity [1].

A432T chaperone rescue

Head-to-head

50 μM partially rescues HA-TRPM4 p.A432T total and surface expression; unique among known TRPM4 inhibitors

Supports TRPM4 channelopathy mutant rescue studies

Western blot data in HEK293 cells; no chaperone activity reported for 9-phenanthrol, NBA, glibenclamide or flufenamic acid

Evidence Dimension	Chemical chaperone activity: rescue of TRPM4 A432T mutant protein expression
Target Compound Data	50 μM Compound 5 (overnight incubation): partial rescue of total and surface expression of HA-TRPM4 p.A432T in HEK293 cells (Western blot analysis)
Comparator Or Baseline	9-Phenanthrol, NBA (Compound 6), glibenclamide, flufenamic acid: no chemical chaperone activity reported for any TRPM4 variant
Quantified Difference	Qualitative presence vs. complete absence of chaperone function; unique among all known TRPM4 inhibitors
Conditions	HEK293 cells transiently transfected with HA-tagged TRPM4 WT or HA-tagged TRPM4 p.A432T; 24 h post-transfection; compound incubation overnight; Western blot for total and surface (biotinylation) protein

Why This Matters

This unique dual functionality enables researchers to simultaneously inhibit wild-type channel activity while rescuing mutant channel expression—critical for studying TRPM4 channelopathies such as progressive cardiac conduction block.

• [1] Ozhathil LC, et al. Identification of potent and selective small molecule inhibitors of the cation channel TRPM4. Br J Pharmacol. 2018;175(12):2504–2519. See Results section and Figure 7 for chemical chaperone data. View Source

Human-Selective Inhibition vs. Mouse TRPM4

In a comprehensive comparative electrophysiology study using inside-out patch-clamp recordings on TsA-201 cells heterologously expressing human or mouse TRPM4, TRPM4-IN-1 (CBA) inhibited human TRPM4 with IC50 values of 0.7 μM (extracellular) and 0.8 μM (intracellular) but had no inhibiting effect on mouse TRPM4 current when applied on the extracellular side [1]. Instead, extracellular CBA application increased mouse TRPM4 current at negative holding potentials, and intracellular application altered the outward rectification component [1]. In contrast, NBA (Compound 6) inhibited both human and mouse TRPM4 with IC50 values of 0.125–0.187 μM (human) and 0.119–0.215 μM (mouse), and 9-phenanthrol showed complex species-dependent bidirectional effects [1].

Human vs. mouse TRPM4

Head-to-head

Human IC50 0.7–0.8 μM; no mouse TRPM4 inhibition extracellularly (current increase observed)

Human-selective inhibition context; mouse model translation requires NBA

Inside-out patch clamp on TsA-201 cells expressing human or mouse TRPM4

Evidence Dimension	Species-specific TRPM4 inhibitory activity (human vs. mouse)
Target Compound Data	CBA IC50 (human TRPM4): 0.7 μM (extracellular) / 0.8 μM (intracellular). Mouse TRPM4: no inhibition extracellularly; increased current at negative potentials; altered rectification intracellularly
Comparator Or Baseline	NBA (Compound 6) IC50: human 0.125–0.187 μM; mouse 0.119–0.215 μM (inhibits both species). 9-Phenanthrol: inhibits human TRPM4; potentiates mouse TRPM4 when applied intracellularly
Quantified Difference	CBA: complete loss of inhibitory activity on mouse TRPM4 extracellularly vs. human IC50 of 0.7 μM. NBA: 1.6- to 1.8-fold difference between species (both inhibited). 9-Phenanthrol: bidirectional effect depending on application side in mouse
Conditions	Inside-out patch clamp on TsA-201 cells stably expressing human or mouse TRPM4; 300 μM free Ca²⁺; inhibitors applied via perfusion to intracellular (bath) or extracellular (pipette) side

Why This Matters

Researchers using mouse models must select NBA rather than CBA for in vivo TRPM4 inhibition studies; conversely, CBA's human selectivity makes it a superior tool for human-targeted in vitro studies where mouse TRPM4 cross-reactivity would confound interpretation.

• [1] Arullampalam P, et al. Species-Specific Effects of Cation Channel TRPM4 Small-Molecule Inhibitors. Front Pharmacol. 2021;12:712354. See Figures 4, 5 and Results sections 'NBA Decreases Both Human...' and 'CBA Decreases Only Human...'. View Source

Neuroprotection in Glutamate Excitotoxicity

In an in vitro model of glutamate-induced neurodegeneration using HT22 hippocampal neuronal cells, TRPM4-IN-1 (Compound 5) and NBA (Compound 6) were shown to exert better neuroprotection compared to currently used TRPM4 inhibitors (9-phenanthrol and glibenclamide) [1]. HT22 cells were pre-incubated with TRPM4 inhibitors for 2 h before challenge with 5 mM glutamate; the newly developed inhibitors Compound 5 and Compound 6 conferred significantly greater protection against glutamate-induced cell death [1]. This neuroprotective advantage is attributed to their improved potency and selectivity profiles [1][2].

Neuroprotection in HT22 cells

Head-to-head

Reported higher neuroprotection vs. 9-phenanthrol and glibenclamide in glutamate (5 mM) excitotoxicity assay

Supports neuroprotection assay response context

Quantitative survival data in original publication; attributed to improved potency/selectivity profiles

Evidence Dimension	Neuroprotective efficacy against glutamate-induced excitotoxicity
Target Compound Data	Compound 5 (TRPM4-IN-1): superior neuroprotection compared to 9-phenanthrol and glibenclamide in HT22 cells challenged with 5 mM glutamate (qualitative improvement)
Comparator Or Baseline	9-Phenanthrol and glibenclamide (currently used TRPM4 inhibitors): inferior neuroprotection in the same assay
Quantified Difference	Qualitatively 'better neuroprotection' reported; specific quantitative survival data available in the original publication figures
Conditions	HT22 hippocampal neuronal cell line; 2 h pre-incubation with inhibitors; 5 mM glutamate challenge; in vitro neurodegeneration model

Why This Matters

Superior neuroprotective efficacy positions TRPM4-IN-1 as the preferred tool compound for studying TRPM4 in neurodegenerative disease models, including multiple sclerosis and stroke, where earlier inhibitors showed limited efficacy.

• [1] Bianchi R, et al. The ion channel TRPM4 in murine experimental autoimmune encephalomyelitis and in a model of glutamate-induced neuronal degeneration. Mol Brain. 2018;11:41. doi:10.1186/s13041-018-0385-4. View Source
• [2] Ozhathil LC, et al. Identification of potent and selective small molecule inhibitors of the cation channel TRPM4. Br J Pharmacol. 2018;175(12):2504–2519. View Source

Tissue-Specific Pharmacology in Bladder Smooth Muscle

In freshly isolated guinea pig urinary bladder smooth muscle (UBSM) cells and strips, TRPM4-IN-1 (CBA, up to 100 μM) displayed either no reduction or very weak reduction (<20%) in spontaneous phasic, 20 mM KCl-induced, and electrical field-stimulated contractions, in stark contrast to 9-phenanthrol which produced robust inhibition [1]. At 300 μM CBA, reductions were higher except for an increase in the frequency of KCl-induced contractions. Under amphotericin B-perforated patch-clamp, CBA (30 μM) did not affect membrane potential or voltage step-induced whole-cell cation currents that were sensitive to 9-phenanthrol [1]. This differential pharmacology suggests that TRPM4 channels in UBSM may have distinct pharmacological properties or that 9-phenanthrol's UBSM effects involve non-TRPM4 targets [1].

Bladder muscle pharmacology

Head-to-head

CBA (≤100 μM) shows negligible effect on guinea pig UBSM contractility vs. robust inhibition by 9-phenanthrol

Tissue-specific TRPM4 pharmacology context; not interchangeable with 9-phenanthrol

Freshly isolated guinea pig urinary bladder smooth muscle; perforated patch and strip contractility data

Evidence Dimension	Inhibition of UBSM excitability and contractility
Target Compound Data	CBA (up to 100 μM): no or <20% reduction in spontaneous phasic, KCl-induced, and EFS contractions; CBA (30 μM): no effect on membrane potential or voltage step-induced whole-cell cation currents
Comparator Or Baseline	9-Phenanthrol: robust inhibition of UBSM contractions and whole-cell cation currents at comparable concentrations; FFA (100 μM): also did not inhibit currents sensitive to 9-phenanthrol
Quantified Difference	CBA: <20% reduction in contractions at 100 μM vs. 9-phenanthrol: robust inhibition; CBA: no effect on membrane potential vs. 9-phenanthrol: significant inhibition
Conditions	Freshly isolated guinea pig UBSM cells (amphotericin B-perforated patch clamp) and intact UBSM strips (contractility measurements)

Why This Matters

This tissue-specific pharmacological divergence cautions against extrapolating TRPM4 functional conclusions across tissues and reinforces that CBA and 9-phenanthrol are not interchangeable tools—researchers must select the inhibitor appropriate for their specific tissue and experimental context.

• [1] Malysz J, et al. Differential effects of TRPM4 channel inhibitors on Guinea pig urinary bladder smooth muscle excitability and contractility: Novel 4-chloro-2-[2-(2-chloro-phenoxy)-acetylamino]-benzoic acid (CBA) versus classical 9-phenanthrol. FASEB J. 2022;36(S1). doi:10.1096/fasebj.2022.36.S1.R2859. View Source

Optimal Research Scenarios

TRPM4 Channelopathy and Mutant Rescue

TRPM4-IN-1 is uniquely suited for studies of TRPM4 loss-of-function mutations such as p.A432T, which are associated with progressive cardiac conduction block. Unlike any other TRPM4 inhibitor, TRPM4-IN-1 functions as a chemical chaperone that partially rescues total and surface expression of the mutant protein at 50 μM [1]. This dual inhibitor-chaperone property enables simultaneous pharmacological correction of trafficking defects and channel inhibition, making it the only tool compound available for investigating TRPM4 channelopathy mechanisms and potential therapeutic strategies targeting mutant protein rescue [1].

Neurodegeneration and Excitotoxicity Studies

For researchers investigating glutamate-induced excitotoxicity in neuronal cell models (e.g., HT22 cells), TRPM4-IN-1 provides superior neuroprotection compared to first-generation inhibitors 9-phenanthrol and glibenclamide [2]. Its ~10-fold greater potency than 9-phenanthrol (IC50 1.5 μM vs. ~20 μM) and broad selectivity against related TRP channels (TRPM5, TRPM7, TRPM8, TRPV1, TRPV3, TRPV6) reduce confounding off-target effects [1]. This makes it the preferred TRPM4 inhibitor for dissecting the role of TRPM4 in multiple sclerosis, stroke, and other neurodegenerative conditions where earlier tools showed limited efficacy and specificity [2].

Human-Exclusive Target Validation

TRPM4-IN-1's human-selective inhibition profile—potent block of human TRPM4 (IC50 0.7–0.8 μM in patch clamp) with no inhibitory effect on mouse TRPM4 when applied extracellularly—makes it the ideal tool for experiments where mouse TRPM4 background must be excluded [3]. This is particularly relevant for human TRPM4 target validation assays using human cell lines or human-derived tissues. Conversely, researchers planning in vivo mouse studies should select NBA (Compound 6), which inhibits both human and mouse TRPM4, and avoid TRPM4-IN-1 for such applications [3].

Cancer Cell TRPM4 Current Blockade

TRPM4-IN-1 has been validated to inhibit TRPM4-mediated currents in human prostate cancer cell lines (LNCaP) and partially inhibits TRPM4 currents in DU145 cells using whole-cell patch clamp [1][4]. In colorectal cancer research, CBA, NBA, and LBA have all been tested in HCT116 cells, with TRPM4-IN-1 demonstrating irreversible TRPM4 current blockade in the low micromolar range [4]. For cancer biologists studying TRPM4-dependent proliferation, migration, and cell cycle regulation, TRPM4-IN-1 offers a well-characterized potency and selectivity profile suitable for in vitro cancer hallmark assays [1][4].

Application

Selection Property

Validation Focus

TRPM4 loss-of-function mutant studies

Chemical chaperone activity context

Mutant expression rescue validation

Neuronal excitotoxicity models

Ion channel selectivity profile

Glutamate-induced cell death endpoint review

Human-specific TRPM4 target assays

Species-selectivity context

Mouse TRPM4 cross-reactivity exclusion

Cancer cell ion channel research

TRPM4 current inhibition profile

In vitro cancer hallmark assay endpoints

• [1] Ozhathil LC, et al. Identification of potent and selective small molecule inhibitors of the cation channel TRPM4. Br J Pharmacol. 2018;175(12):2504–2519. View Source
• [2] Bianchi R, et al. The ion channel TRPM4 in murine experimental autoimmune encephalomyelitis and in a model of glutamate-induced neuronal degeneration. Mol Brain. 2018;11:41. View Source
• [3] Arullampalam P, et al. Species-Specific Effects of Cation Channel TRPM4 Small-Molecule Inhibitors. Front Pharmacol. 2021;12:712354. View Source
• [4] Borgström A, et al. Small Molecular Inhibitors Block TRPM4 Currents in Prostate Cancer Cells, with Limited Impact on Cancer Hallmark Functions. J Mol Biol. 2021;433(17):166665. / Stokłosa P, et al. Investigation of Novel Small Molecular TRPM4 Inhibitors in Colorectal Cancer Cells. Cancers. 2021;13(21):5400. View Source